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Compound of Interest

Compound Name: 1-Bromo-2,2-dimethoxypropane

CAS No.: 126-38-5

Cat. No.: B085933

Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2,2-dimethoxypropane

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of chemical reagents is paramount for their effective

application in synthesis and analysis. This document provides a comprehensive overview of the

core physical properties of 1-Bromo-2,2-dimethoxypropane (CAS No: 126-38-5), a versatile

intermediate in organic synthesis.

Core Physical and Chemical Properties
1-Bromo-2,2-dimethoxypropane is a stable compound under normal conditions, appearing as

a clear, colorless to light yellow liquid[1][2][3][4]. It is commonly used as a reagent in organic

synthesis, often as a source of the 2,2-dimethoxypropyl group or for the introduction of a

bromomethyl ketone moiety after hydrolysis of the acetal. It is soluble in organic solvents such

as ethanol and ether but is generally considered insoluble in water[1].
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The following table summarizes the key quantitative physical properties of 1-Bromo-2,2-
dimethoxypropane, compiled from various sources.

Property Value Source(s)

Molecular Formula C₅H₁₁BrO₂ [1][5][6]

Molecular Weight 183.04 g/mol [3][5][6]

Boiling Point 83-87 °C at 80 mmHg [3][5][6][7]

105-106 °C (at atmospheric

pressure)
[1]

Density 1.355 g/mL at 25 °C [3][5][6][7]

1.33 g/mL [1]

Refractive Index (n₂₀/D) 1.447 [3][5][6][7]

1.4465 - 1.4510 [2][4]

Flash Point 105 °F (40.6 °C) [3]

Vapor Pressure 4.09 mmHg at 25 °C [3]

Solubility

Soluble in ethanol and ether;

Insoluble in water.[1] A value of

38 g/L at 25°C has also been

reported.[1]

[1]

Appearance
Clear colorless to pale yellow

liquid
[2][4]

Assay/Purity ≥97% [2][4][5]

Synthesis and Experimental Protocols
The following sections detail a common synthesis route for 1-Bromo-2,2-dimethoxypropane
and generalized protocols for the determination of its key physical properties.

Synthesis of 1-Bromo-2,2-dimethoxypropane
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A common method for synthesizing 1-Bromo-2,2-dimethoxypropane involves a two-step

process starting from acetone. The first step is a bromination reaction to form 1-bromoacetone,

followed by a protection reaction (acetalization) to yield the final product[8][9].

Step 1: Bromination of Acetone

Dissolve acetone in a suitable solvent such as dichloromethane in a reaction vessel

equipped with a stirrer, thermometer, and dropping funnel.

Heat the solution to approximately 65 °C[8].

Slowly add bromine to the reaction mixture while maintaining the temperature between 65-75

°C[8].

Allow the reaction to proceed for 11-13 hours to ensure complete conversion to 1-

bromoacetone[8].

Step 2: Acetalization of 1-Bromoacetone

In a separate reaction vessel, dissolve the crude 1-bromoacetone obtained from Step 1 in

methanol[9].

To this solution, add trimethyl orthoformate and a catalytic amount of concentrated

hydrochloric acid[8][9].

Stir the mixture at room temperature for 2-3 hours[8]. The reaction progress can be

monitored using Thin Layer Chromatography (TLC).

Upon completion, neutralize the acid catalyst with a weak base, such as triethylamine[9].

Remove the excess solvent and volatile reagents by rotary evaporation. The resulting crude

product can be purified by distillation under reduced pressure to yield pure 1-Bromo-2,2-
dimethoxypropane[9].

Determination of Physical Properties
The following are generalized experimental protocols for determining the physical properties of

an organic liquid like 1-Bromo-2,2-dimethoxypropane.
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Protocol 1: Boiling Point Determination by Simple Distillation

Place a measured volume (e.g., 10-15 mL) of 1-Bromo-2,2-dimethoxypropane into a

round-bottom flask. Add a few boiling chips to ensure smooth boiling.

Assemble a simple distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation head to accurately measure the temperature of the

vapor that is distilling[10].

Heat the flask gently.

Record the temperature at which the liquid begins to boil and the first drop of distillate is

collected. Continue to record the temperature range over which the bulk of the material

distills. This range is the boiling point[10]. For substances like 1-Bromo-2,2-
dimethoxypropane with a boiling point above 100°C at atmospheric pressure, distillation

under reduced pressure (vacuum distillation) is often preferred to prevent decomposition.

The boiling point of 83-87 °C was recorded at a pressure of 80 mmHg[3][5][6][7].

Protocol 2: Density Measurement

Obtain the mass of a clean, dry pycnometer (a small glass flask of a known volume).

Fill the pycnometer with distilled water and measure its mass to calibrate the exact volume at

a specific temperature.

Dry the pycnometer thoroughly and fill it with 1-Bromo-2,2-dimethoxypropane.

Measure the mass of the filled pycnometer.

The density is calculated by dividing the mass of the compound (mass of filled pycnometer

minus mass of empty pycnometer) by its volume.

Protocol 3: Refractive Index Measurement

Calibrate an Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Place a few drops of 1-Bromo-2,2-dimethoxypropane onto the prism of the refractometer.
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Close the prism and allow the temperature to equilibrate to 20 °C.

Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus on the crosshairs.

Read the refractive index value from the instrument's scale.

Visualization of Synthesis Workflow
The synthesis of 1-Bromo-2,2-dimethoxypropane from acetone can be visualized as a two-

step chemical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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